Cas no 7257-91-2 ( )

• Product Name: &nbsp
• CAS No: 7257-91-2
• MF: C₆H₃Cl₂N₃O₂S
• MW: 252.077917337418
• CID: 977353
• PubChem ID: 4429649
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-diazobenzenesulfonamide
• AC1NAND4
• NCIOpen2_005935
• NSC92565
• NSC-92565
• 7257-91-2
• DTXSID20403211
•  

• Inchi： 1S/C6H3Cl2N3O2S/c7-5-2-1-4(3-6(5)8)14(12,13)11-10-9/h1-3H
• InChI Key： QACOICIODXWXQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N=[N+]=[N-])(=O)=O)Cl

Computed Properties

• Exact Mass: 250.93200
• Monoisotopic Mass: 250.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 56.9A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 92.27000
• LogP: 3.52596